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Compound of Interest

Compound Name: Methyl 2-furoate

Cat. No.: B042507 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the boiling and melting points of methyl
2-furoate, a key intermediate in the synthesis of various bioactive compounds and a notable

component in the flavor and fragrance industries. This document outlines its key physical

properties, details the experimental methodologies for their determination, and presents a

visual representation of its common synthesis pathway.

Physicochemical Data of Methyl 2-Furoate
Methyl 2-furoate is typically a colorless to pale yellow liquid at room temperature, with a scent

described as mildly sweet or fruity.[1] Its physical characteristics are critical for its application in

chemical synthesis and product formulation.
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Property Value Conditions

Boiling Point 181.0 to 182.0 °C @ 760 mm Hg[2][3]

181.3 °C @ 760 mm Hg

178 to 180 °C @ 60 mm Hg[4]

81 to 82 °C @ 20 mm Hg[3]

Melting Point Below room temperature Not applicable (liquid state)

Physical State Liquid
@ Standard Temperature and

Pressure[2]

Experimental Protocols for Property Determination
The determination of the boiling and melting points of organic compounds like methyl 2-
furoate is fundamental for their characterization and purity assessment. Standard laboratory

procedures are employed for these measurements.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a pure substance, this is a constant at a given pressure.

1. Micro-Reflux Method (for small quantities):

Apparatus: A small test tube, a thermometer, a heating block or oil bath, and a magnetic

stirrer.

Procedure:

Approximately 0.5 mL of methyl 2-furoate is placed in the test tube with a small magnetic

stir bar.

The test tube is securely clamped within the heating block.[5]

A thermometer is positioned with its bulb about 1 cm above the liquid's surface to measure

the vapor temperature.[5]
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The sample is gently heated and stirred.

The temperature is recorded when the liquid is observed to be gently boiling and a

condensation ring of the vapor is stable on the walls of the test tube at the level of the

thermometer bulb.[5] This stable temperature reading is the boiling point.

2. Distillation Method (for larger quantities):

Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating mantle.

Procedure:

The distillation apparatus is assembled.

The methyl 2-furoate sample is placed in the distillation flask.

The sample is heated, and the temperature is monitored. The thermometer bulb should be

positioned just below the side arm of the distillation flask to accurately measure the

temperature of the vapor that is distilling.

The temperature at which the vapor's temperature remains constant during the collection

of the distillate is recorded as the boiling point.[6]

3. Thiele Tube Method:

Apparatus: A Thiele tube, a small test tube, a capillary tube (sealed at one end), a

thermometer, and a heat source.

Procedure:

A few drops of methyl 2-furoate are placed in the small test tube.

A capillary tube is inverted and placed inside the test tube containing the sample.[7]

The test tube is attached to a thermometer, which is then placed in a Thiele tube

containing heating oil.[7]
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The apparatus is heated gently. As the temperature rises, air trapped in the capillary tube

will be expelled.[5]

Heating continues until a rapid and continuous stream of bubbles emerges from the

capillary tube.[8]

The heat is then removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the bubbling stops and the liquid is drawn

back into the capillary tube.[7][8]

Determination of Melting Point
Since methyl 2-furoate is a liquid at ambient temperatures, a standard melting point

determination is not applicable. However, the methodology for determining the melting point of

a solid organic compound is described below for reference, as it is a crucial technique for purity

assessment.

Capillary Method:

Apparatus: A melting point apparatus (such as a MelTemp or DigiMelt), capillary tubes, and a

solid sample.

Procedure:

A small amount of the finely powdered, dry solid is packed into a capillary tube to a height

of 2-3 mm.[9]

The capillary tube is placed in the heating block of the melting point apparatus.[10]

The sample is heated rapidly to about 15-20 °C below the expected melting point, and

then the heating rate is slowed to 1-2 °C per minute.[9]

The melting range is recorded from the temperature at which the first droplet of liquid

appears to the temperature at which the entire sample has completely liquefied.[11] A

narrow melting range (0.5-1.0°C) is indicative of a pure compound.[12]
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Synthesis Pathway of Methyl 2-Furoate
Methyl 2-furoate is commonly synthesized via the Fischer esterification of 2-furoic acid with

methanol, using an acid catalyst. This reaction is a cornerstone of organic synthesis.[1]
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Caption: Fischer esterification of 2-furoic acid to produce methyl 2-furoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [guidechem.com]

2. Methyl 2-furoate | C6H6O3 | CID 11902 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. methyl 2-furoate, 611-13-2 [thegoodscentscompany.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b042507?utm_src=pdf-body
https://www.benchchem.com/product/b042507?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/methyl-2-furoate-dic5704.html
https://www.benchchem.com/product/b042507?utm_src=pdf-body-img
https://www.benchchem.com/product/b042507?utm_src=pdf-body
https://www.benchchem.com/product/b042507?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/methyl-2-furoate-dic5704.html
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-furoate
https://www.thegoodscentscompany.com/data/rw1029071.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Methyl 2-furoate 98 611-13-2 [sigmaaldrich.com]

5. uomus.edu.iq [uomus.edu.iq]

6. vernier.com [vernier.com]

7. chem.libretexts.org [chem.libretexts.org]

8. Video: Boiling Points - Procedure [jove.com]

9. chem.libretexts.org [chem.libretexts.org]

10. jan.ucc.nau.edu [jan.ucc.nau.edu]

11. ursinus.edu [ursinus.edu]

12. chem.ucalgary.ca [chem.ucalgary.ca]

To cite this document: BenchChem. [Methyl 2-Furoate: A Comprehensive Technical Overview
of its Physicochemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042507#boiling-point-and-melting-point-of-methyl-2-
furoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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